Cas no 1315373-27-3 (7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 1315373-27-3
• MF: C₁₂H₁₀ClNO₄
• MW: 267.665102481842
• CID: 5178489
• Update Time: 2025-05-21

7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• SB70735
• 7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid

• Inchi： 1S/C12H10ClNO4/c1-14-5-7(12(16)17)11(15)6-3-10(18-2)8(13)4-9(6)14/h3-5H,1-2H3,(H,16,17)
• InChI Key： CIKDQINJEKTRDN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C(C(=O)O)=CN(C)C=2C=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 409
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Additional information on 7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Research Brief on 7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS: 1315373-27-3)

7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS: 1315373-27-3) is a quinolone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of molecules known for their antimicrobial and anticancer properties, making it a subject of intense research in the pharmaceutical industry. The unique structural features of this molecule, including the chloro and methoxy substituents, contribute to its biological activity and pharmacokinetic profile.

Recent studies have focused on the synthesis and optimization of 7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid to enhance its efficacy and reduce potential side effects. One notable approach involves the modification of the carboxylic acid moiety to improve bioavailability and target specificity. Researchers have employed advanced techniques such as microwave-assisted synthesis and computational modeling to streamline the production process and predict the compound's interactions with biological targets.

In vitro and in vivo studies have demonstrated the compound's promising activity against a range of bacterial strains, including multidrug-resistant pathogens. The mechanism of action appears to involve inhibition of DNA gyrase and topoisomerase IV, critical enzymes for bacterial DNA replication. Additionally, preliminary data suggest potential anticancer activity, particularly in cell lines with high expression of certain oncogenic proteins. These findings highlight the versatility of 7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid as a scaffold for further drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing toxicity. Recent pharmacokinetic studies have revealed variable absorption and metabolism profiles across different animal models, indicating the need for further structural modifications. Researchers are also exploring novel delivery systems, such as nanoparticle formulations, to enhance the compound's stability and targeted delivery.

In conclusion, 7-Chloro-6-methoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid represents a promising candidate for the development of new antimicrobial and anticancer agents. Ongoing research aims to address the current limitations and unlock the full therapeutic potential of this compound. Future directions include structure-activity relationship studies, clinical trials, and the exploration of combination therapies to maximize efficacy and minimize resistance development.